Fmrfamide

• CAS No.: 64190-70-1
• Product Name: Fmrfamide
• Molecular Formula: C29H42N8O4S
• Molecular Weight: 598.8 g/mol
• IUPAC Name: (2S)-N-[(2S)-1-amino-1-oxo-3-phenylpropan-2-yl]-2-[[(2S)-2-[[(2S)-2-amino-3-phenylpropanoyl]amino]-4-methylsulfanylbutanoyl]amino]-5-(diaminomethylideneamino)pentanamide
• Standard InChI: InChI=1S/C29H42N8O4S/c1-42-16-14-23(35-26(39)21(30)17-19-9-4-2-5-10-19)28(41)36-22(13-8-15-34-29(32)33)27(40)37-24(25(31)38)18-20-11-6-3-7-12-20/h2-7,9-12,21-24H,8,13-18,30H2,1H3,(H2,31,38)(H,35,39)(H,36,41)(H,37,40)(H4,32,33,34)/t21-,22-,23-,24-/m0/s1
• Standard InChIKey: WCSPDMCSKYUFBX-ZJZGAYNASA-N
• Isomeric SMILES: CSCC[C@@H](C(=O)N[C@@H](CCCN=C(N)N)C(=O)N[C@@H](CC1=CC=CC=C1)C(=O)N)NC(=O)[C@H](CC2=CC=CC=C2)N
• SMILES: CSCCC(C(=O)NC(CCCN=C(N)N)C(=O)NC(CC1=CC=CC=C1)C(=O)N)NC(=O)C(CC2=CC=CC=C2)N
• Canonical SMILES: CSCCC(C(=O)NC(CCCN=C(N)N)C(=O)NC(CC1=CC=CC=C1)C(=O)N)NC(=O)C(CC2=CC=CC=C2)N
• Appearance: Solid powder
• Description: A molluscan neuroactive peptide which induces a fast excitatory depolarizing response due to direct activation of amiloride-sensitive SODIUM CHANNELS. (From Nature 1995; 378(6558): 730-3)
• Purity: >98% (or refer to the Certificate of Analysis)
• Sequence: FMRF
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: FMRF; FMRF amide; FMRF NH2; FMRF-amide; FMRF-NH2; FMRFamide; FMRFamide, (D-Arg)-Isomer; FMRFamide, (D-Met)-Isomer; FMRFamide, (D-Phe)-Isomer; FMRFamide, (D-phenylalanine)-Isomer; Phe Met Arg Phe amide; Phe-Met-Arg-Phe-amide; Phe-Met-Arg-Phe-NH2
• Reference: 1: Hillyer JF, Estévez-Lao TY, de la Parte LE. Myotropic effects of FMRFamide containing peptides on the heart of the mosquito Anopheles gambiae. Gen Comp Endocrinol. 2014 Jun 1;202:15-25. doi: 10.1016/j.ygcen.2014.03.048. Epub 2014 Apr 18. PubMed PMID: 24747482.; 2: Lenz O, Xiong J, Nelson MD, Raizen DM, Williams JA. FMRFamide signaling promotes stress-induced sleep in Drosophila. Brain Behav Immun. 2015 Jul;47:141-8. doi: 10.1016/j.bbi.2014.12.028. Epub 2015 Feb 7. PubMed PMID: 25668617; PubMed Central PMCID: PMC4467992.; 3: Nelson MD, Lee KH, Churgin MA, Hill AJ, Van Buskirk C, Fang-Yen C, Raizen DM. FMRFamide-like FLP-13 neuropeptides promote quiescence following heat stress in Caenorhabditis elegans. Curr Biol. 2014 Oct 20;24(20):2406-10. doi: 10.1016/j.cub.2014.08.037. Epub 2014 Sep 25. PubMed PMID: 25264253; PubMed Central PMCID: PMC4254296.; 4: Krajniak KG. Invertebrate FMRFamide related peptides. Protein Pept Lett. 2013 Jun;20(6):647-70. Review. PubMed PMID: 22630125.; 5: Terenina NB, Kreshchenko ND, Chilyuta NV, Zaripova FF. [Serotonin and neuropeptide FMRFamide in the nervous system of Opisthioglyphe ranae (Trematoda: Plagiorchiidae). an immunocytochemical study]. Zh Evol Biokhim Fiziol. 2015 Mar-Apr;51(2):127-32. Russian. PubMed PMID: 26027387.; 6: Li C, Timbers TA, Rose JK, Bozorgmehr T, McEwan A, Rankin CH. The FMRFamide-related neuropeptide FLP-20 is required in the mechanosensory neurons during memory for massed training in C. elegans. Learn Mem. 2013 Jan 16;20(2):103-8. doi: 10.1101/lm.028993.112. PubMed PMID: 23325727; PubMed Central PMCID: PMC3549060.; 7: Sedra L, Lange AB. The female reproductive system of the kissing bug, Rhodnius prolixus: arrangements of muscles, distribution and myoactivity of two endogenous FMRFamide-like peptides. Peptides. 2014 Mar;53:140-7. doi: 10.1016/j.peptides.2013.04.003. Epub 2013 Apr 15. PubMed PMID: 23598080.; 8: D'Aniello B, Polese G, Luongo L, Scandurra A, Magliozzi L, Aria M, Pinelli C. Neuroanatomical relationships between FMRFamide-immunoreactive components of the nervus terminalis and the topology of olfactory bulbs in teleost fish. Cell Tissue Res. 2016 Apr;364(1):43-57. doi: 10.1007/s00441-015-2295-4. Epub 2015 Oct 9. PubMed PMID: 26453401.; 9: Shun'kina KV, Starunov VV, Zaitseva OV, Ostrovskii AN. Serotonin and FMRFamide immunoreactive elements in the nervous system of freshwater bryozoans (Bryozoa: Phylactolaemata). Dokl Biol Sci. 2013 Jul-Aug;451:244-7. doi: 10.1134/S0012496613040108. Epub 2013 Aug 24. PubMed PMID: 23975468.; 10: Masler EP. A comparison of the FMRFamide-like peptide proteolytic activities of preparations from two plant-parasitic nematodes (Heterodera glycines and Meloidogyne incognita): possible targets for novel control. J Helminthol. 2013 Mar;87(1):71-7. doi: 10.1017/S0022149X12000053. Epub 2012 Feb 6. PubMed PMID: 22310027.; 11: Shabelnikov S. Nerve-granular cell communication in the atrium of the snail Achatina achatina occurs via the cardioexcitatory transmitters serotonin and FMRFamide. Cell Tissue Res. 2016 Nov;366(2):245-254. doi: 10.1007/s00441-016-2483-x. Epub 2016 Sep 23. PubMed PMID: 27660155.; 12: Cummins SF, Tollenaere A, Degnan BM, Croll RP. Molecular analysis of two FMRFamide-encoding transcripts expressed during the development of the tropical abalone Haliotis asinina. J Comp Neurol. 2011 Jul 1;519(10):2043-59. doi: 10.1002/cne.22621. PubMed PMID: 21452226.; 13: Rőszer T, Bánfalvi G. FMRFamide-related peptides: anti-opiate transmitters acting in apoptosis. Peptides. 2012 Mar;34(1):177-85. doi: 10.1016/j.peptides.2011.04.011. Epub 2011 Apr 15. Review. PubMed PMID: 21524675.; 14: Lee MG, Park JY, Park YK, Undem BJ. Direct activation of guinea pig vagal afferent neurons by FMRFamide. Neuroreport. 2011 Aug 24;22(12):609-12. doi: 10.1097/WNR.0b013e3283495a6e. PubMed PMID: 21734611; PubMed Central PMCID: PMC3136801.; 15: Kobayashi S, Hattori M, Elekes K, Ito E, Matsuo R. FMRFamide regulates oscillatory activity of the olfactory center in the slug. Eur J Neurosci. 2010 Oct;32(7):1180-92. doi: 10.1111/j.1460-9568.2010.07399.x. Epub 2010 Aug 26. PubMed PMID: 20796020.; 16: Kreshchenko N, Tolstenkov OO. Some aspects of the immunolocalization of FMRFamide in the nervous system of turbellarians, Polycelis tenuis and Girardia tigrina. Short communication. Acta Biol Hung. 2012;63 Suppl 2:83-7. doi: 10.1556/ABiol.63.2012.Suppl.2.10. PubMed PMID: 22776478.; 17: Wollesen T, Cummins SF, Degnan BM, Wanninger A. FMRFamide gene and peptide expression during central nervous system development of the cephalopod mollusk, Idiosepius notoides. Evol Dev. 2010 Mar-Apr;12(2):113-30. doi: 10.1111/j.1525-142X.2010.00398.x. PubMed PMID: 20433453.; 18: Green KA, Cottrell GA. Block of the helix FMRFamide-gated Na+ channel by FMRFamide and its analogues. J Physiol. 1999 Aug 15;519 Pt 1:47-56. PubMed PMID: 10432338; PubMed Central PMCID: PMC2269487.; 19: Kodani Y, Furukawa Y. Position 552 in a FMRFamide-gated Na(+) channel affects the gating properties and the potency of FMRFamide. Zoolog Sci. 2010 May;27(5):440-8. doi: 10.2108/zsj.27.440. PubMed PMID: 20443692.; 20: Lingueglia E, Deval E, Lazdunski M. FMRFamide-gated sodium channel and ASIC channels: a new class of ionotropic receptors for FMRFamide and related peptides. Peptides. 2006 May;27(5):1138-52. Epub 2006 Mar 3. Review. PubMed PMID: 16516345.
• PubChem Compound: 10100083
• Last Modified: Nov 11 2021